![molecular formula C24H23N3O4S2 B2738290 4-(isopropylsulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)benzamide CAS No. 923682-36-4](/img/structure/B2738290.png)
4-(isopropylsulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)benzamide
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including an isopropylsulfonyl group, a methoxybenzo[d]thiazol-2-yl group, and a pyridin-4-ylmethyl group . These groups suggest that the compound might have interesting chemical properties and potential applications.
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by single-crystal X-ray diffraction, a common method for determining the structures of organic compounds . The presence of the benzothiazole and pyridine rings in the compound suggests that it might have a planar structure, which could facilitate intermolecular π–π overlap .Chemical Reactions Analysis
The compound’s reactivity would likely depend on the functional groups present in its structure. For instance, the benzothiazole group might react with mercury (II) ions in water, causing a change in the compound’s optical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its molecular structure and the functional groups it contains. For instance, the presence of the benzothiazole and pyridine rings might confer high oxidative stability and a rigid planar structure .Scientific Research Applications
Heterocyclic Compound Synthesis
Research has shown significant interest in the synthesis of heterocyclic compounds due to their potential applications in medicinal chemistry and material science. For instance, the study of thiophenylhydrazonoacetates in heterocyclic synthesis has led to the development of various derivatives with potential biological activities (Mohareb et al., 2004). These compounds, through their structural diversity, offer a wide range of applications in developing new therapeutic agents and understanding biological mechanisms.
Antimicrobial and Antifungal Applications
The synthesis of novel benzodifuranyl derivatives and their evaluation as anti-inflammatory and analgesic agents indicate the potential of such compounds in treating various conditions (Abu‐Hashem et al., 2020). Moreover, studies on pyridine derivatives have shown considerable antibacterial and antifungal activities, suggesting their use in combating infectious diseases (Patel & Agravat, 2007).
Cancer Research
Compounds with similar structures have been explored for their anticancer properties. For example, the synthesis and antimicrobial studies of new pyridine derivatives have highlighted their potential in treating various bacterial infections, which could extend to cancer research due to the structural similarities and potential for biological activity modulation (Patel & Agravat, 2009). Additionally, the development of Co(II) complexes with thiazol-2-yl benzene sulfonamide derivatives and their anticancer activity against human breast cancer cell lines underscores the importance of such molecules in developing new therapeutic strategies (Vellaiswamy & Ramaswamy, 2017).
Neurodegenerative Diseases
Research into compounds targeting neurodegenerative diseases, such as Alzheimer's, has also been reported. The development of selective histone deacetylase 6 inhibitors ameliorating Alzheimer's disease phenotypes signifies the therapeutic potential of heterocyclic benzamide derivatives in treating such conditions (Lee et al., 2018).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(6-methoxy-1,3-benzothiazol-2-yl)-4-propan-2-ylsulfonyl-N-(pyridin-4-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O4S2/c1-16(2)33(29,30)20-7-4-18(5-8-20)23(28)27(15-17-10-12-25-13-11-17)24-26-21-9-6-19(31-3)14-22(21)32-24/h4-14,16H,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FETCFMQDMBFDMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N(CC2=CC=NC=C2)C3=NC4=C(S3)C=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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